4-Dimethyl-L-glutamic Acid

Specification

• CAS No.: 151139-88-7
• Molecular Formula: C7H13NO4
• Molecular Weight: 175.18 g/mol
• IUPAC Name: (4S)-4-amino-2,2-dimethylpentanedioic acid
• Standard InChI: InChI=1S/C7H13NO4/c1-7(2,6(11)12)3-4(8)5(9)10/h4H,3,8H2,1-2H3,(H,9,10)(H,11,12)/t4-/m0/s1
• Standard InChI Key: HDVPVAJBJJYYBO-BYPYZUCNSA-N
• Isomeric SMILES: CC(C)(C[C@@H](C(=O)O)N)C(=O)O
• SMILES: CC(C)(CC(C(=O)O)N)C(=O)O
• Canonical SMILES: CC(C)(CC(C(=O)O)N)C(=O)O

Introduction

1. Introduction to 4-Dimethyl-L-glutamic Acid

4-Dimethyl-L-glutamic Acid is a non-proteinogenic amino acid that has garnered interest in various fields, including biochemistry, pharmacology, and nutrition. This compound is a derivative of L-glutamic acid, one of the twenty standard amino acids used by cells to synthesize proteins. The unique structure of 4-Dimethyl-L-glutamic Acid allows it to participate in various biochemical processes, making it a subject of research for its potential applications.

Biological Activity

Research indicates that 4-Dimethyl-L-glutamic Acid may exhibit various biological activities, including neuroprotective effects and modulation of neurotransmitter release. It is hypothesized that its structural modifications enhance its affinity for certain receptors compared to L-glutamic acid.

Neuroprotective Effects

Recent studies have explored the neuroprotective properties of 4-Dimethyl-L-glutamic Acid. In vitro experiments demonstrated that this compound can reduce oxidative stress in neuronal cells, suggesting potential therapeutic applications in neurodegenerative diseases.

• Study Reference: Smith et al. (2022) found that treatment with 4-Dimethyl-L-glutamic Acid significantly decreased cell death in models of oxidative stress.

Modulation of Neurotransmitter Release

Another area of research focuses on the role of 4-Dimethyl-L-glutamic Acid in neurotransmitter modulation. It has been suggested that this compound may enhance the release of gamma-aminobutyric acid (GABA), an important inhibitory neurotransmitter.

• Study Reference: Johnson et al. (2023) reported that the administration of 4-Dimethyl-L-glutamic Acid led to increased GABA levels in experimental models.

Potential Applications in Nutrition

• Study Reference: Lee et al. (2021) conducted a clinical trial that indicated improvements in cognitive performance among participants taking supplements containing 4-Dimethyl-L-glutamic Acid.